Cas no 1379335-89-3 (2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone)

2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone structure
1379335-89-3 structure
Product Name:2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone
CAS No:1379335-89-3
MF:C8H5BrF3NO
MW:268.030611753464
CID:2101237
Update Time:2023-08-03

2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-(5-(trifluoromethyl)pyridin-3-yl)ethanone
    • 2-bromo-1-(5-(trifluoromethyl)pyridin-3-yl)ethanon
    • 2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone
    • Inchi: 1S/C8H5BrF3NO/c9-2-7(14)5-1-6(4-13-3-5)8(10,11)12/h1,3-4H,2H2
    • InChI Key: XVCHOHWTBFXBND-UHFFFAOYSA-N
    • SMILES: BrCC(C1=CN=CC(C(F)(F)F)=C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Topological Polar Surface Area: 30

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